Cas no 2034434-61-0 (3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide)

3-(4-Chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide is a synthetic organic compound featuring a chloro-methylphenyl moiety linked to a furan-substituted pyridine scaffold via a propanamide bridge. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in drug discovery or as a bioactive molecule targeting specific receptors or enzymes. The presence of both aromatic and heterocyclic components enhances its binding affinity and selectivity, while the amide linkage improves stability. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Suitable for research applications, this compound offers a balanced profile of reactivity and solubility for further derivatization.
3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide structure
2034434-61-0 structure
Product Name:3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide
CAS No:2034434-61-0
MF:C20H19ClN2O2
MW:354.830064058304
CID:5378831
Update Time:2025-10-07

3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chloro-3-methylphenyl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]propanamide
    • 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide
    • Inchi: 1S/C20H19ClN2O2/c1-14-11-15(4-7-17(14)21)6-9-20(24)23-13-16-5-8-18(22-12-16)19-3-2-10-25-19/h2-5,7-8,10-12H,6,9,13H2,1H3,(H,23,24)
    • InChI Key: KFZFAQYHUCGGQF-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C2=CC=CO2)N=C1)(=O)CCC1=CC=C(Cl)C(C)=C1

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3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide Related Literature

Additional information on 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide

Comprehensive Overview of 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034434-61-0)

In the realm of organic chemistry and pharmaceutical research, 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034434-61-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its furan and pyridine moieties, exemplifies the growing interest in heterocyclic compounds for drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of furan-pyridine derivatives", "biological activity of chloro-methylphenyl compounds", and "CAS 2034434-61-0 applications", reflecting the compound's relevance in contemporary scientific discourse.

The molecular structure of 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide combines a propanamide backbone with aromatic systems, offering versatility in interactions with biological targets. Such hybrids are often explored for their pharmacokinetic properties, a topic trending in AI-driven drug design and computational chemistry forums. The presence of the chloro and methyl substituents further enhances its potential as a scaffold for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists.

Recent studies highlight the role of furan-containing compounds in modulating enzyme activity, aligning with the surge in queries like "furan derivatives in therapeutics" and "pyridine-based drug candidates". The compound’s CAS No. 2034434-61-0 is often cited in patents related to central nervous system (CNS) agents or anti-inflammatory drugs, though specific applications remain under investigation. This aligns with the broader industry focus on neurodegenerative disease research and precision medicine, both high-traffic topics in academic and commercial searches.

From a synthetic perspective, 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide exemplifies modern cross-coupling strategies, a technique dominating organic chemistry literature. Searches for "amide bond formation optimization" and "heterocyclic compound purification" resonate with challenges faced during its preparation. The compound’s lipophilicity and hydrogen-bonding capacity—key terms in ADMET prediction tools—also make it a candidate for bioavailability enhancement studies, a hot topic in formulation science.

Environmental and regulatory considerations for CAS 2034434-61-0 are often queried alongside "green chemistry approaches for complex amides". While not classified as hazardous, its chloro substituent prompts discussions on sustainable halogenation methods, reflecting the industry’s shift toward eco-friendly synthesis. This aligns with global trends like "green pharmaceuticals" and "circular chemistry", frequently searched in ESG (Environmental, Social, and Governance)-focused contexts.

In analytical chemistry, the compound’s UV/Vis absorption and mass spectrometry fragmentation patterns are of interest, correlating with searches for "LC-MS analysis of furan-pyridines". Its crystalline properties—a subtopic under "polymorphism in drug development"—are another area of exploration, given the rise in AI-powered crystallography tools. These aspects position 2034434-61-0 as a multifaceted subject for both academic research and industrial R&D.

To conclude, 3-(4-chloro-3-methylphenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034434-61-0) represents a convergence of structural ingenuity and application potential. Its study addresses pressing questions in drug discovery, synthetic methodology, and analytical characterization, making it a compound of enduring scientific and commercial value.

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